1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea

• IUPAC Name: 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-propan-2-ylurea
• InChI: InChI=1S/C12H14ClN3O2S/c1-6(2)14-11(17)16-12-15-9-8(18-3)5-4-7(13)10(9)19-12/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key: HPKIHBPUYKSCFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC1=NC2=C(C=CC(=C2S1)Cl)OC
• Molecular Formula: C12H14ClN3O2S
• Molecular Weight: 299.78 g/mol

Description

1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea, also known as CMU, is a compound that has been widely studied for its potential therapeutic applications. CMU belongs to the family of benzothiazole derivatives and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is believed to be beneficial in the treatment of Alzheimer's disease. 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the inhibition of cell growth and proliferation, which is believed to be beneficial in the treatment of cancer.
Biochemical and Physiological Effects
1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which are believed to be beneficial in the treatment of various diseases. 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has also been shown to have antiviral and antifungal properties, which make it a potential candidate for the treatment of viral and fungal infections. Additionally, 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been shown to have a wide range of potential therapeutic applications, which makes it a promising candidate for further research. However, one of the limitations of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the treatment of various diseases.

Future Directions

There are several future directions for the research of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea. One potential direction is the optimization of its use in the treatment of Alzheimer's disease and other neurological disorders. Another potential direction is the development of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea-based drugs for the treatment of cancer, viral infections, and fungal infections. Additionally, further research is needed to fully understand the mechanism of action of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea and to optimize its use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea involves the reaction of 7-chloro-4-methoxybenzo[d]thiazol-2-amine with isopropyl isocyanate. This reaction yields the final product of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea. The synthesis of 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been optimized and can be achieved through various methods, including microwave-assisted synthesis, solvent-free synthesis, and green synthesis.

Scientific Research Applications

1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antiviral, and antifungal properties. 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, 1-(7-Chloro-4-methoxybenzo[d]thiazol-2-yl)-3-isopropylurea has been shown to have anti-inflammatory and antioxidant properties.